molecular formula C6H9ClO3S B8312869 3-(Prop-2-yn-1-yloxy)propane-1-sulfonyl chloride

3-(Prop-2-yn-1-yloxy)propane-1-sulfonyl chloride

Cat. No. B8312869
M. Wt: 196.65 g/mol
InChI Key: DYQAADRYPFDNOY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Prop-2-yn-1-yloxy)propane-1-sulfonyl chloride is a useful research compound. Its molecular formula is C6H9ClO3S and its molecular weight is 196.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(Prop-2-yn-1-yloxy)propane-1-sulfonyl chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(Prop-2-yn-1-yloxy)propane-1-sulfonyl chloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(Prop-2-yn-1-yloxy)propane-1-sulfonyl chloride

Molecular Formula

C6H9ClO3S

Molecular Weight

196.65 g/mol

IUPAC Name

3-prop-2-ynoxypropane-1-sulfonyl chloride

InChI

InChI=1S/C6H9ClO3S/c1-2-4-10-5-3-6-11(7,8)9/h1H,3-6H2

InChI Key

DYQAADRYPFDNOY-UHFFFAOYSA-N

Canonical SMILES

C#CCOCCCS(=O)(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Referring to FIG. 16, a slurry of sodium 3-(propargyloxy)propyl sulfonate (5.0 g, 25.0 mmol, 1.0 equiv.) and thionyl chloride (25 mL, 344 mmol, 13.8 equiv.) was heated to 100° C. under N2 for three hours. The mixture was concentrated to a thick oil, diluted with 50 mL benzene, and concentrated again by rotavap to obtain a waxy solid. The material was slurried in 50 mL dichloromethane and filtered. The solids were discarded and the mother liquor concentrated on rotavap to obtain product as an orange oil (4.7 g, 95%). 1H NMR (300 MHz. CDCl3) δ 4.17 (d, 2H), 3.82 (t, 2H), 3.70 (t, 2H). 2.47 (t, 1H), 2.34 (m, 2H).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step Two
Yield
95%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.